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MIC Value Comparison of Selected Alkaloids

Alkaloid
Name

Target Organism MIC / IC50 Value Activity Context & Notes

Flindersine Staphylococcus aureus 62.5 µg/mL [1] Moderate antibacterial activity [1].

Enterococcus faecalis 31.25 µg/mL [1] Moderate antibacterial activity [1].

Pseudomonas
aeruginosa

250 µg/mL [1] Weak antibacterial activity [1].

Trichophyton
mentagrophytes
(Fungus)

62.5 µg/mL [1] Moderate antifungal activity [1].

Candida albicans
(Fungus)

250 µg/mL [1] Weak antifungal activity [1].

Various Postharvest

Fungi

Inactive (I) [2] No observed fungistatic activity up to

250 µg/mL in a 2019 study [2].
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Alkaloid
Name

Target Organism MIC / IC50 Value Activity Context & Notes

Berberine Methicillin-resistant S.
aureus (MRSA)

64 - 256 mg/L (≈

64-256 µg/mL) [3]

Antibacterial activity; mechanism

involves cell wall/membrane
disruption [3].

Escherichia coli Varies widely
(see note) [4]

Broad-spectrum activity; MIC is highly
susceptible to testing methods [4].

Caesalminine
A

Plasmodium falciparum
(Malaria)

0.42 µM [5] Potent antiplasmodial activity [5].

Conessine Plasmodium berghei
(Malaria)

IC50: 1.3 - 1.9
µg/mL [5]

Potent antiplasmodial activity [5].

Quinine Plasmodium falciparum
(Malaria)

Estimated MIC:
~0.7 µg/mL [6]

Established antimalarial drug; value is
an in vivo pharmacodynamic estimate

[6].

Experimental Protocols for Key Data

For researchers, the methodology behind the data is critical for interpretation and reproducibility.

Antibacterial & Antifungal Testing for Flindersine [1]: The MIC values for Flindersine were

determined using the disc-diffusion method and broth dilution methods. The compound was
isolated from the ethyl acetate extract of Toddalia asiatica leaves, and its structure was confirmed

using X-ray crystallography.
Antifungal Testing for Pyranoquinolines [2]: In the study where Flindersine showed no activity,

the broth microdilution method was used according to established guidelines (CLSI M38-A2) to
determine MIC and Minimum Fungicidal Concentration (MFC) against postharvest fruit pathogens.

Anti-MRSA Testing for Berberine [3]: The MIC for berberine against clinical MRSA isolates was
determined using the broth microdilution method as recommended by the Clinical and Laboratory

Standards Institute (CLSI). The mechanism of action was investigated using confocal laser scanning
microscopy and electron microscopy.

Antiplasmodial Activity Testing [5]: The antiplasmodial activity (IC50) of compounds like
Caesalminine A and Conessine was evaluated using in vitro assays against chloroquine-sensitive and
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chloroquine-resistant strains of Plasmodium falciparum. Common methods include the measurement

of parasite lactate dehydrogenase (pLDH) activity or the hypoxanthine incorporation assay.

Overview of Alkaloid Mechanisms

The following diagram illustrates the general mechanisms of action for the alkaloids discussed, which

explains their different applications and potencies.

Research Implications and Conclusions

For drug development professionals, the data suggests several key points:

Flindersine's Profile: Flindersine shows a consistent pattern of moderate activity against a range of

Gram-positive bacteria and some dermatophytes, but weaker activity against Gram-negative bacteria
and yeasts like C. albicans [1]. Its inactivity in more recent, specific antifungal screens highlights that

activity can be highly dependent on the test organism and methodology [2].
Comparative Potency: Established antimicrobial and antiparasitic alkaloids like berberine and

quinine demonstrate significantly greater potency (lower MIC/IC50 values) in their respective
domains [5] [3] [6].

Therapeutic Context: The most potent alkaloids in the data, such as the terpenoidal and steroidal
alkaloids with antiplasmodial IC50 values in the sub-micromolar range, represent promising leads for

novel antimalarial drug development in the face of existing drug resistance [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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